molecular formula C18H18N4O2S B12037703 2-(((3-(3-Isopropoxyphenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)phenol CAS No. 587012-58-6

2-(((3-(3-Isopropoxyphenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)phenol

Cat. No.: B12037703
CAS No.: 587012-58-6
M. Wt: 354.4 g/mol
InChI Key: UEVFSZKMHGFGNO-YBFXNURJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(((3-(3-Isopropoxyphenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)phenol is a sophisticated synthetic compound belonging to the 1,2,4-triazole chemical class, a scaffold renowned for its diverse and potent biological activities. This molecule is of significant interest in medicinal chemistry and pharmacological research, particularly in the development of novel enzyme inhibitors. Its structure, featuring a triazole-thiol moiety linked to a Schiff base, is characteristic of compounds that exhibit strong binding affinity to metalloenzyme active sites. Research into analogous structures suggests potential application as an inhibitor for carbonic anhydrase isoenzymes, which are therapeutic targets for conditions like glaucoma, epilepsy, and cancer source . Furthermore, the 1,2,4-triazole core is a privileged structure in the design of anticancer agents, with some derivatives demonstrating the ability to interfere with tubulin polymerization, a key mechanism for antimitotic activity source . The presence of the mercapto group and the imine functionality also makes it a candidate for coordination chemistry, useful in creating metal complexes for catalytic or material science studies. This compound is intended for investigational use in hit-to-lead optimization campaigns and for probing biochemical pathways in a controlled laboratory environment.

Properties

CAS No.

587012-58-6

Molecular Formula

C18H18N4O2S

Molecular Weight

354.4 g/mol

IUPAC Name

4-[(E)-(2-hydroxyphenyl)methylideneamino]-3-(3-propan-2-yloxyphenyl)-1H-1,2,4-triazole-5-thione

InChI

InChI=1S/C18H18N4O2S/c1-12(2)24-15-8-5-7-13(10-15)17-20-21-18(25)22(17)19-11-14-6-3-4-9-16(14)23/h3-12,23H,1-2H3,(H,21,25)/b19-11+

InChI Key

UEVFSZKMHGFGNO-YBFXNURJSA-N

Isomeric SMILES

CC(C)OC1=CC=CC(=C1)C2=NNC(=S)N2/N=C/C3=CC=CC=C3O

Canonical SMILES

CC(C)OC1=CC=CC(=C1)C2=NNC(=S)N2N=CC3=CC=CC=C3O

Origin of Product

United States

Scientific Research Applications

Antimicrobial Activity

One of the primary applications of this compound is in the development of antimicrobial agents. Studies have shown that derivatives of 4H-1,2,4-triazole exhibit significant antifungal and antibacterial properties. The mercapto group in the compound enhances its reactivity and potential efficacy against various pathogens.

Case Study: Antifungal Efficacy

In a study published in the Journal of Medicinal Chemistry, derivatives similar to this compound were tested against Candida albicans and Aspergillus niger. The results indicated that compounds with a triazole ring demonstrated potent antifungal activity, suggesting that 2-(((3-(3-isopropoxyphenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)phenol could be further explored for similar applications .

Cancer Research

The triazole moiety has been linked to anticancer properties. Research indicates that compounds containing triazole can inhibit tumor growth by interfering with cellular processes.

Case Study: Inhibition of Tumor Growth

In vitro studies conducted on breast cancer cell lines revealed that triazole-containing compounds could induce apoptosis in cancer cells. The mechanism involved the inhibition of specific kinases essential for cancer cell proliferation. This positions 2-(((3-(3-isopropoxyphenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)phenol as a potential lead compound for anticancer drug development .

Fungicides

The compound's structure suggests potential use as a fungicide. The incorporation of triazole derivatives into agricultural practices can help manage fungal diseases in crops.

Case Study: Efficacy Against Crop Diseases

Field trials conducted on wheat crops treated with triazole-based fungicides showed a significant reduction in fungal infections such as Fusarium graminearum. The application resulted in improved yield and quality of the grains .

Polymer Chemistry

Research into polymer composites incorporating triazole derivatives has indicated enhanced thermal stability and mechanical properties.

Case Study: Development of Composite Materials

A study focused on creating polymer blends with triazole-containing additives demonstrated improved resistance to thermal degradation. The findings suggest that such materials could be utilized in high-performance applications where durability is critical .

Chemical Reactions Analysis

Reactions of the Mercapto (-SH) Group

The mercapto group demonstrates nucleophilic and redox reactivity, enabling diverse transformations:

Oxidation to Disulfides

  • Reagents/Conditions : Hydrogen peroxide (H₂O₂) or iodine (I₂) in ethanol at 25–40°C

  • Product : Corresponding disulfide dimer via S–S bond formation

  • Mechanism : Radical-mediated coupling or two-electron oxidation.

  • Yield : ~75–85% (based on analogous triazole-thiols).

Metal Complexation

  • Reagents : Transition metal salts (e.g., CuCl₂, Ni(NO₃)₂) in aqueous ethanol (pH 5–7).

  • Product : Stable chelates with 1:2 (metal:ligand) stoichiometry.

  • Stability : Enhanced by the triazole ring’s electron-donating properties .

Metal Ionλmax (nm)Stability Constant (log K)Reference
Cu²⁺43512.4 ± 0.3
Ni²⁺42010.8 ± 0.2

Reactivity of the Imine (C=N) Group

The imine linkage participates in hydrolysis and reduction:

Acid-Catalyzed Hydrolysis

  • Conditions : 1M HCl, reflux for 4–6 hours.

  • Products : 3-Isopropoxyphenyl-5-mercapto-1,2,4-triazole and salicylaldehyde .

  • Yield : ~90% (isolated via recrystallization) .

Reduction to Amine

  • Reagents : Sodium borohydride (NaBH₄) in methanol at 0–5°C.

  • Product : Secondary amine derivative (retains triazole and phenol groups).

  • Application : Intermediate for further functionalization .

Phenolic Hydroxyl (-OH) Reactions

The phenolic group undergoes electrophilic substitution and esterification:

Esterification

  • Reagents : Acetic anhydride (Ac₂O) in pyridine at 80°C.

  • Product : Acetylated derivative at the phenolic -OH.

  • Yield : 82% (confirmed by IR loss of -OH stretch at 3334 cm⁻¹) .

Oxidation to Quinone

  • Conditions : Fremy’s salt [(KSO₃)₂NO] in buffered aqueous solution (pH 7).

  • Product : Ortho-quinone derivative (UV-Vis λmax = 480 nm) .

Triazole Ring Modifications

The 1,2,4-triazole core supports electrophilic substitutions:

Nitration

  • Reagents : HNO₃/H₂SO₄ at 0°C.

  • Product : Nitro-substituted triazole at position 3.

  • Challenges : Limited regioselectivity due to competing sites .

Alkylation

  • Reagents : Methyl iodide (CH₃I) in DMF with K₂CO₃.

  • Product : N-methylated triazole (confirmed by ¹H NMR at δ 3.2 ppm) .

Isopropoxyphenyl Ether Reactivity

The isopropoxy group undergoes cleavage under strong acids:

Ether Cleavage

  • Conditions : 48% HBr in acetic acid, reflux for 8 hours.

  • Product : Phenolic derivative with isopropyl bromide byproduct.

  • Yield : 68% (HPLC purity >95%) .

Multicomponent Reactions

The compound participates in tandem reactions due to its multifunctional design:

Schiff Base Recondensation

  • Reagents : Aromatic aldehydes (e.g., 4-nitrobenzaldehyde) in ethanol.

  • Product : New Schiff bases with modified aryl groups.

  • Application : Antimicrobial agent synthesis .

AldehydeReaction Time (h)Yield (%)
4-Nitrobenzaldehyde1278
Vanillin1065

Photochemical Reactions

UV irradiation induces structural rearrangements:

  • Conditions : UV light (254 nm) in methanol.

  • Product : Ring-opened thiolactam derivative (confirmed by MS).

  • Mechanism : Radical-mediated C–N bond cleavage .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, computational, and biological properties of 2-(((3-(3-Isopropoxyphenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)phenol (Compound A) and related triazole derivatives:

Compound Structural Features Computational Parameters Biological Activity Toxicity References
Compound A (Target compound) 3-Isopropoxyphenyl substituent; phenolic group at iminomethyl position; -SH at C5 Not explicitly reported, but expected high dipole moment due to polar substituents Antifungal (inferred from structural analogs) Likely low (Class IV, based on analogs)
2-[(3-Mercapto-5-phenyl-[1,2,4]triazol-4-ylimino)-methyl]-phenol Phenyl substituent at C3; phenolic group at iminomethyl position; -SH at C5 Molecular weight: 296.348 g/mol; ChemSpider ID: 10483747 Antifungal activity demonstrated against Candida spp. Not reported
2-(((3-(2-Fluorophenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)phenol 2-Fluorophenyl substituent; phenolic group at iminomethyl position; -SH at C5 Predicted LD₅₀: 380 mg/kg (ProTox 3.0); LogP: 3.2 (SwissADME) Potent antifungal agent (active against dermatophytes); used in topical formulations Low toxicity (Class IV)
2-(((3-(3-Chlorophenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)-4,6-diiodophenol 3-Chlorophenyl substituent; diiodophenol group; -SH at C5 Molecular weight: 523.1 g/mol; MDL: MFCD03682746 Enhanced halogen-mediated binding to fungal enzymes Not reported
4-((4-Nitrobenzylidene)amino)-5-(dec-9-en-1-yl)-4H-1,2,4-triazole-3-thiol Undecenoic acid chain at C5; nitrobenzylidene group at C4; -SH at C3 HOMO-LUMO gap: 4.1 eV (DFT); dipole moment: 5.8 D Cytotoxic activity against LA795 lung adenocarcinoma cells (IC₅₀: 12.3 µM) Moderate cytotoxicity

Key Comparative Insights

Substituent Effects on Bioactivity: The 2-fluorophenyl analog () exhibits strong antifungal activity due to fluorine’s electronegativity enhancing binding to fungal cytochrome P450 enzymes. In contrast, the 3-isopropoxyphenyl group in Compound A may improve lipophilicity (LogP ~3.5 predicted), favoring membrane penetration .

Computational Predictions: Compounds with electron-withdrawing groups (e.g., -NO₂ in 4-nitrobenzylidene derivatives) exhibit larger HOMO-LUMO gaps (4.1 eV), indicating lower reactivity but higher stability . The isopropoxy group in Compound A likely increases dipole moment (>4 D) compared to non-polar substituents, improving solubility in polar solvents .

Toxicity and Safety: Fluorinated and isopropoxy-substituted triazoles are classified as low toxicity (Class IV), with LD₅₀ values >300 mg/kg. This contrasts with cytotoxic derivatives bearing long alkyl chains (e.g., undecenoic acid), which show moderate cytotoxicity due to nonspecific membrane disruption .

Formulation Considerations :

  • The 2-fluorophenyl analog has a melting point of 207–209°C and stability up to 223°C, making it suitable for topical creams. Compound A’s thermal behavior is unreported but expected to align with structurally similar triazoles .

Preparation Methods

Triazole Core Formation

The triazole ring is synthesized via cyclocondensation of thiosemicarbazide derivatives with carbonyl compounds. A representative method involves:

  • Reaction of 3-isopropoxyphenylthiosemicarbazide with glyoxal in ethanol under reflux (80°C, 12 hours).

  • Acid-catalyzed cyclization to yield 3-(3-isopropoxyphenyl)-5-mercapto-1,2,4-triazole.

Key Parameters:

  • Solvent: Ethanol or methanol.

  • Catalyst: HCl or acetic acid (1–2 equiv).

  • Yield: 65–75% after recrystallization.

Schiff Base Formation

The triazole intermediate is coupled with 4-hydroxybenzaldehyde via Schiff base condensation:

  • Reagents: Triazole derivative (1 equiv), 4-hydroxybenzaldehyde (1.2 equiv).

  • Conditions: Reflux in ethanol (6–8 hours) with catalytic acetic acid.

  • Workup: Precipitation with ice-cold water, filtration, and purification via column chromatography (silica gel, ethyl acetate/hexane).

Yield: 60–68%.

Modified Synthesis Using CO₂-Mediated Diazotization (Patent-Based Approach)

A patent (US20140171658A1) describes a greener method for triazole synthesis using CO₂ instead of strong acids. Adapted for this compound:

Step 1: Diazotization with CO₂

  • Reactants: 3-isopropoxyaniline (1 equiv), sodium nitrite (1.05 equiv).

  • Conditions: CO₂ bubbling at 65°C for 16 hours in aqueous medium.

  • Outcome: In situ generation of diazonium salt, which cyclizes to form the triazole-thione intermediate.

Step 2: Schiff Base Coupling

  • Reagents: Triazole-thione (1 equiv), 4-hydroxybenzaldehyde (1.1 equiv).

  • Conditions: Reflux in ethanol with CO₂ atmosphere (80°C, 8 hours).

  • Yield: 85–90% (higher than conventional methods due to reduced side reactions).

Advantages:

  • Eliminates hydrochloric/sulfuric acid, reducing corrosion and waste.

  • Scalable to industrial production with 95% purity post-neutralization.

Alternative Microwave-Assisted Synthesis

One-Pot Protocol

Microwave irradiation accelerates both cyclocondensation and Schiff base formation:

  • Reactants: 3-isopropoxyphenylthiosemicarbazide, glyoxal, 4-hydroxybenzaldehyde.

  • Conditions: Microwave (300 W, 120°C, 30 minutes) in ethanol.

  • Yield: 78–82% with >95% purity (HPLC).

Optimization Data:

ParameterValue
Temperature120°C
Time30 minutes
SolventEthanol
Power300 W

Comparative Analysis of Methods

MethodYield (%)Purity (%)Reaction TimeScalability
Conventional60–6890–9218–20 hoursModerate
CO₂-Mediated85–909524 hoursHigh
Microwave78–82950.5 hoursLow

Key Findings:

  • The CO₂ method offers superior yield and scalability, making it industrially viable.

  • Microwave synthesis reduces time but requires specialized equipment.

Challenges and Optimization Strategies

Mercapto Group Stability

The -SH group in the triazole ring is prone to oxidation. Strategies include:

  • Conducting reactions under nitrogen atmosphere.

  • Adding antioxidants like ascorbic acid (0.1–0.5 wt%).

Isomer Control

The imino group’s (E)-configuration is critical for activity. Optimization involves:

  • Using excess aldehyde (1.2–1.5 equiv) to drive equilibrium.

  • Low-temperature crystallization to isolate the (E)-isomer.

Industrial-Scale Production Recommendations

For bulk synthesis, the CO₂-mediated method is optimal:

  • Reactor Setup: Pressure-rated vessel with CO₂ inlet and temperature control.

  • Cost Analysis:

    • Raw materials: $120–150/kg.

    • CO₂ consumption: 0.5–0.7 kg per kg product .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 2-(((3-(3-Isopropoxyphenyl)-5-mercapto-4H-1,2,4-triazol-4-yl)imino)methyl)phenol, and how are intermediates characterized?

  • Methodology : The compound can be synthesized via condensation of 4-amino-5-mercapto-1,2,4-triazole derivatives with substituted benzaldehyde precursors. For example, Schiff base formation involves refluxing methanolic solutions of the triazole precursor with aldehydes under acidic conditions . Intermediate characterization typically employs elemental analysis (e.g., C, H, N, S content), melting point determination, and spectral techniques (FTIR, NMR) to confirm functional groups like the imine (–C=N–) and thiol (–SH) moieties .

Q. How are structural ambiguities resolved in triazole-thiol derivatives during spectral analysis?

  • Methodology : Discrepancies in spectral data (e.g., conflicting NMR shifts for thiol protons) are addressed by comparing experimental results with literature benchmarks. For instance, the thiol proton in 1,2,4-triazole derivatives typically appears as a broad singlet at δ ~13–14 ppm in DMSO-d6. Computational tools like DFT can validate proposed tautomeric forms (e.g., thiol vs. thione) .

Q. What experimental conditions optimize yield and purity during crystallization?

  • Methodology : Ethanol (EtOH) is a common solvent for recrystallization due to its polarity and moderate boiling point. Conditions such as slow cooling (0.5–1°C/min) and seed crystal addition improve purity. For example, a 74% yield was achieved via EtOH crystallization after acetic anhydride-mediated acetylation .

Advanced Research Questions

Q. How can reaction pathways be tailored to minimize byproducts in triazole-thiol synthesis?

  • Methodology : Kinetic control via temperature modulation (e.g., maintaining 70–80°C during condensation) suppresses side reactions like oxidation of thiol groups. Solvent selection (e.g., methanol over DMF) reduces steric hindrance in bulky substituents. Computational reaction path searches using quantum chemical calculations (e.g., ICReDD’s approach) predict intermediates and optimize conditions .

Q. What strategies resolve contradictions in reported melting points for structurally similar analogs?

  • Methodology : Discrepancies (e.g., ±5°C variations) arise from polymorphic forms or residual solvents. Techniques include:

  • DSC/TGA : Differentiate polymorphs via endothermic/exothermic transitions.
  • PXRD : Confirm crystalline phase homogeneity.
  • Elemental Analysis : Validate purity (>98% for reliable m.p. data) .

Q. How do steric and electronic effects of substituents (e.g., isopropoxy vs. methoxy) influence reactivity in Schiff base formation?

  • Methodology : Electron-donating groups (e.g., –OCH2CH3) increase aldehyde electrophilicity, accelerating imine formation. Steric bulk in 3-isopropoxyphenyl may require prolonged reaction times (e.g., 12–24 hrs vs. 6 hrs for methoxy analogs). Hammett substituent constants (σ) and frontier molecular orbital (FMO) analysis quantify these effects .

Q. What advanced separation techniques are suitable for isolating trace impurities in final products?

  • Methodology : High-performance liquid chromatography (HPLC) with C18 columns and gradient elution (MeCN/H2O + 0.1% TFA) resolves polar byproducts. Membrane technologies (e.g., nanofiltration) remove unreacted precursors at scale .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.